Cas no 14723-70-7 (2-Nonadecanone,1-(methylsulfonyl)-)

2-Nonadecanone,1-(methylsulfonyl)- structure
14723-70-7 structure
Product Name:2-Nonadecanone,1-(methylsulfonyl)-
CAS No:14723-70-7
MF:C20H40O3S
MW:360.594805717468
CID:210883
PubChem ID:327064
Update Time:2025-04-19

2-Nonadecanone,1-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Nonadecanone,1-(methylsulfonyl)-
    • 1-methylsulfonylnonadecan-2-one
    • SCHEMBL10729536
    • DTXSID00316173
    • 1-(Methanesulfonyl)nonadecan-2-one
    • NSC-300534
    • 14723-70-7
    • NSC300534
    • Inchi: 1S/C20H40O3S/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-20(21)19-24(2,22)23/h3-19H2,1-2H3
    • InChI Key: UWGJMZFXERZLEB-UHFFFAOYSA-N
    • SMILES: S(C)(CC(CCCCCCCCCCCCCCCCC)=O)(=O)=O

Computed Properties

  • Exact Mass: 360.27
  • Monoisotopic Mass: 360.26981631g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 18
  • Complexity: 382
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.8
  • Topological Polar Surface Area: 59.6Ų

Experimental Properties

  • PSA: 51.21
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